Cas no 103335-55-3 (3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid)

• Product Name: 3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid
• CAS No: 103335-55-3
• Molecular Formula: C₁₉H₂₉NO₃
• Molecular Weight: 319.4385
• MDL: MFCD06411020
• CID: 62370
• PubChem ID: 354335802

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Properties

Names and Identifiers

• 3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid
• 3-Oxo-4-aza-5alpha-androstan-17beta-carboxylic Acid
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxylic acid
• 3-Oxo-4-aza-5α-andro
• 3-Oxo-4-aza-5α-androstan-17β-carboxylic Acid
• AC-6218
• M3 ACID
• R785
• 4-Azaandrostane-17-carboxylicacid, 3-oxo-, (5a,17b)-
• 1H-Indeno[5,4-f]quinoline-7-carboxylic acid,hexadecahydro-4a,6a-dimethyl-2-oxo-, [4aR-(4aa,4bb,6aa,7a,9ab,9ba,11ab)]-
• 3-Oxo-4-aza-5a-androstan-17b-carboxylic acid
• 3-Oxo-4-aza-5a-androstane-17b-carboxylic acid
• 4-Aza-3-oxo-5a-androstane-17b-carboxylic acid
• 4-Aza-3-oxo-androstane-17b-carboxylic acid
• M3-ACID
• finasteride iMpurity
• Finasteride Impurity Ⅰ
• Dutasteride Impurity 3
• 4-aza-5a-androstan-3-one-17carboxylicacid
• 3-OXO-4AZA-5A-ANDROSTANE-17B-CARBOXYLIC ACID
• 3-Oxo-4-aza-5a-androsten-17b- carboxylic acid
• 3-Oxo-4-aza-5-alpha-androstane-17β-carboxylic acid
• 4-AZA-5A-ANDROSTAN-3-ONE-17B-CARBOXYLIC ACID,MIN98.5%
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid
• MJXIPHMGYJXKLJ-MLGOENBGSA-N
• 4-aza-5
• A-carboxylic acid
• SCHE
• 3-Oxo-4-aza-5alpha-androstane-17beta-carboxylic acid
• DTXSID00431299
• EX-A1950
• SCHEMBL950691
• 103335-55-3
• 4-Aza-5alpha-androstan-3-one-17beta-carboxylic acid
• O0514
• AS-16007
• F20668
• MFCD06411020
• A-androstan-3-one-17
• 3-Oxo-4-aza-5?-androstane-17?-carboxylic acid
• J-513013
• (2R,3R,4bS,6aS,7S,9aS,9bS)-4a,6a-Dimethyl-2-oxo-hexadecahydro-indeno[5,4-f]quinoline-7-carboxylic acid
• AKOS016007540
• A926959
• A-androstan-17
• 3-Oxo-4-aza-5
• (4AR,4BS,6AS,7S,9AS,9BS,11AR)-4A,6A-DIMETHYL-2-OXO-TETRADECAHYDROINDENO[5,4-F]QUINOLINE-7-CARBOXYLIC ACID
• DB-411247

• MDL： MFCD06411020
• InChIKey： MJXIPHMGYJXKLJ-MLGOENBGSA-N
• Inchi： 1S/C19H29NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h11-15H,3-10H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14+,15+,18-,19+/m0/s1
• SMILES： O([H])C([C@@]1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]21[H])=O)=O

Computed Properties

• Exact Mass: 319.21500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 319.21474379g/mol
• Heavy Atom Count: 23
• Complexity: 547
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 3.53720
• PSA: 66.40000
• Boiling Point: 518.189 °C at 760 mmHg
• Melting Point: 315°C(lit.)
• Flash Point: 267.191 °C
• Color/Form: Powder
• Density: 1.145

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H317; H319
• Warning Statement： P261; P264; P272; P280; P302+P352; P305+P351+P338; P321; P333+P313; P337+P313; P363; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Customs Data

• HS CODE：2937290090
• Customs Data：

  China Customs Code:

  2937290090